5-[(1,2-dimethyl-1H-indol-3-yl)methylene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(1,2-dimethylindol-3-yl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16N2OS2/c1-13-16(15-10-6-7-11-17(15)21(13)2)12-18-19(23)22(20(24)25-18)14-8-4-3-5-9-14/h3-12H,1-2H3/b18-12+
• InChI Key: KQJCZSBJACLFDI-LDADJPATSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C=C3C(=O)N(C(=S)S3)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1C)/C=C/3\C(=O)N(C(=S)S3)C4=CC=CC=C4
• Molecular Formula: C20H16N2OS2
• Molecular Weight: 364.5 g/mol

Description

The compound “5-[(1,2-dimethyl-1H-indol-3-yl)methylene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one” is a derivative of indole. Indoles are versatile and common nitrogen-based heterocyclic scaffolds and are frequently used in the synthesis of various organic compounds. Indole-based compounds are very important among heterocyclic structures due to their biological and pharmaceutical activities.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. This is substituted at the 3-position with a methylene group that is linked to a thiazolidinone ring. The thiazolidinone ring is further substituted with a phenyl group.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis methods, investigation of its chemical reactivity, and evaluation of its biological activity. Given the importance of indole derivatives in medicinal chemistry, this compound could potentially serve as a valuable scaffold for the development of new therapeutic agents.